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Compound of Interest

Compound Name: MK-0773

Cat. No.: B1677233 Get Quote

MK-0773 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of MK-0773 in DMSO and other

solvents. It includes frequently asked questions and troubleshooting guides to address

common issues encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of MK-0773 in DMSO and other common solvents?

A1: The solubility of MK-0773 varies significantly across different solvents. For in vitro studies,

DMSO is a common choice, while for in vivo applications, co-solvent systems are often

necessary. Below is a summary of known solubility data.
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Solvent/Solvent System Concentration Remarks

DMSO 33.33 mg/mL (69.50 mM)

Ultrasonic treatment is

required for dissolution. It is

also recommended to use

newly opened, anhydrous

DMSO as the solvent is

hygroscopic and absorbed

water can reduce solubility.[1]

Water 0.0079 mg/mL [2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.21 mM)

This formulation results in a

clear solution and is suitable

for in vivo experiments.[1][3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (5.21 mM)

This is another clear solution

formulation for in vivo use.[1]

[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.21 mM)

A clear solution formulation

suitable for in vivo

administration.[1][3]

Q2: How should I prepare a stock solution of MK-0773 in DMSO?

A2: A detailed protocol for preparing a stock solution of MK-0773 in DMSO is provided in the

"Experimental Protocols" section below. Key considerations include using high-purity,

anhydrous DMSO, assisting dissolution with sonication, and storing the stock solution properly

to maintain its integrity.

Q3: My MK-0773 is not fully dissolving in DMSO. What should I do?

A3: If you are encountering issues with dissolving MK-0773 in DMSO, please refer to the

"Troubleshooting Guide" section. Common reasons for poor solubility include the quality of the

DMSO, the concentration of the solution, and insufficient energy to break down the compound

aggregates.

Q4: Can I store my MK-0773 stock solution at room temperature?
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A4: It is not recommended to store MK-0773 stock solutions at room temperature for extended

periods. For long-term stability, stock solutions in DMSO should be aliquoted into single-use

vials and stored at -20°C or -80°C.[1] This helps to prevent degradation and minimizes the

impact of repeated freeze-thaw cycles.

Q5: What is the mechanism of action of MK-0773?

A5: MK-0773 is a selective androgen receptor modulator (SARM).[1] It binds to the androgen

receptor (AR) with high affinity, acting as a partial agonist.[4] This selective modulation aims to

produce anabolic effects in tissues like muscle and bone while having minimal effects on

reproductive tissues, which is a key differentiator from traditional anabolic steroids.[5][6][7]

Troubleshooting Guide
Researchers may encounter several challenges when preparing MK-0773 solutions. This guide

provides a systematic approach to troubleshooting common solubility issues.

Problem: MK-0773 fails to dissolve completely or precipitates out of solution.

This is a frequent issue that can arise from several factors. Follow the workflow below to

diagnose and resolve the problem.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Guide_for_Small_Molecule_Inhibitor_Solubility_and_Stability_in_DMSO.pdf
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/pdf/Troubleshooting_Guide_for_Small_Molecule_Inhibitor_Solubility_and_Stability_in_DMSO.pdf
https://www.researchgate.net/post/DMSO_wont_dilute_my_pure_compound_How_to_solve_this
https://pubmed.ncbi.nlm.nih.gov/20356837/
https://www.researchgate.net/publication/42806313_Discovery_of_the_Selective_Androgen_Receptor_Modulator_MK-0773_Using_a_Rational_Development_Strategy_Based_on_Differential_Transcriptional_Requirements_for_Androgenic_Anabolism_Versus_Reproductive_Phy
https://pmc.ncbi.nlm.nih.gov/articles/PMC2878020/
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/product/b1677233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for MK-0773 Dissolution

Start: MK-0773 not dissolving

Step 1: Verify DMSO Quality
- Is it anhydrous and high-purity?

- Is the bottle newly opened?

Step 2: Check Concentration
- Is the target concentration below the

 solubility limit (33.33 mg/mL)?

DMSO is high quality

Issue Persists:
- Consider preparing a fresh solution

- Re-evaluate experimental parameters

DMSO is old or wet
Step 3: Apply Energy

- Have you used an ultrasonic bath?
- Have you tried gentle warming (37°C)?

Concentration is appropriate

Concentration too high

Step 4: Observe Solution
- Is the solution clear?

Success: MK-0773 Dissolved

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for MK-0773 solubility issues.
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Experimental Protocols
Preparation of a 10 mM MK-0773 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of MK-0773, which can be

further diluted for various in vitro assays.

Materials:

MK-0773 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate the required mass of MK-0773:

The molecular weight of MK-0773 is 479.59 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 479.59 g/mol * 1 mL = 0.0047959 g = 4.796 mg.

Weighing the MK-0773:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh approximately 4.8 mg of MK-0773 powder into the tube. Record the exact

weight.
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Adding DMSO:

Based on the actual weight of the MK-0773, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (mL) = (Mass (mg) / 479.59 g/mol ) / 10 mmol/L * 1000

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

MK-0773 powder.

Dissolution:

Tightly cap the tube and vortex the mixture for 1-2 minutes.

Place the tube in an ultrasonic water bath and sonicate for 10-15 minutes to aid

dissolution.[1][8]

Visually inspect the solution. If any particulate matter remains, repeat the vortexing and

sonication steps. Gentle warming to 37°C can also be applied if necessary.

Storage:

Once the MK-0773 is fully dissolved and the solution is clear, aliquot the stock solution

into single-use volumes in sterile, tightly sealed tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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